Cas no 90922-64-8 (Methyl 2-(aminocarbonyl)phenoxyacetate)

• Product Name: Methyl 2-(aminocarbonyl)phenoxyacetate
• CAS No: 90922-64-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD01103458
• CID: 3031525
• PubChem ID: 2772027
• Update Time: 2025-07-20

Methyl 2-(aminocarbonyl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• (2-氨基甲酰-苯氧基)-乙酸甲酯
• methyl 2-(2-carbamoylphenoxy)acetate
• methyl [2-(aminocarbonyl)phenoxy]acetate
• methyl (2-carbamoylphenoxy)acetate
• MLS000557402
• (2-Carbamoyl-phenoxy)-acetic acid methyl ester
• HMS2420N17
• methyl2-(2-carbamoylphenoxy)acetate
• BBL012287
• STK803149
• SMR000148319
• acetic acid, [2-(aminocarbonyl)phenoxy]-, methyl ester
• 90922-64-8
• ALBB-024404
• Z54952549
• VS-03258
• AKOS001204840
• CS-0313366
• CHEMBL1338160
• MFCD01103458
• H34551
• SCHEMBL25044302
• Methyl 2-(aminocarbonyl)phenoxyacetate

• MDL： MFCD01103458
• Inchi： 1S/C10H11NO4/c1-14-9(12)6-15-8-5-3-2-4-7(8)10(11)13/h2-5H,6H2,1H3,(H2,11,13)
• InChI Key： TUIIPYHNEPTKMR-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 209.06880783Da
• Monoisotopic Mass: 209.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Methyl 2-(aminocarbonyl)phenoxyacetate

Comprehensive Overview of Methyl 2-(aminocarbonyl)phenoxyacetate (CAS No. 90922-64-8)

Methyl 2-(aminocarbonyl)phenoxyacetate (CAS No. 90922-64-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring both amide and phenoxy functional groups, has garnered significant attention due to its unique chemical properties and potential in drug intermediate synthesis. Researchers and industries are increasingly exploring its role in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods.

The molecular structure of Methyl 2-(aminocarbonyl)phenoxyacetate combines a phenoxyacetate backbone with a carbamoyl substituent, enabling selective reactivity in coupling reactions. Its CAS No. 90922-64-8 serves as a critical identifier in regulatory and safety databases, ensuring precise classification in chemical inventories. Recent studies highlight its utility in peptide mimetics and bioactive molecule design, addressing growing demand for targeted therapeutics and precision medicine solutions.

In agrochemical applications, Methyl 2-(aminocarbonyl)phenoxyacetate acts as a precursor for herbicide formulations, particularly in developing low-residue crop protection agents. Its biodegradability profile aligns with the European Green Deal objectives, making it a candidate for next-generation pesticides. Analytical techniques like HPLC and LC-MS are commonly employed to quantify its purity, a topic frequently searched by quality control professionals.

The compound’s synthesis typically involves esterification of 2-(aminocarbonyl)phenoxyacetic acid, optimized for high-yield production under mild conditions. Patent literature emphasizes its role in photostabilizers for polymers, addressing UV degradation challenges in packaging materials—a hotspot for circular economy initiatives. Users often search for "CAS 90922-64-8 solubility" or "Methyl 2-(aminocarbonyl)phenoxyacetate suppliers," reflecting commercial and R&D interests.

From a regulatory perspective, Methyl 2-(aminocarbonyl)phenoxyacetate complies with REACH and FDA guidelines for non-hazardous intermediates. Its low toxicity (LD50 > 2000 mg/kg) supports its adoption in cosmetic preservatives, another trending application. Computational chemistry studies (DFT calculations) predict its reactivity patterns, a subject gaining traction in AI-driven drug discovery forums.

Storage recommendations include anhydrous conditions to prevent hydrolysis, a detail crucial for logistics teams searching "90922-64-8 storage stability." The compound’s melting point (≈85°C) and spectral data (IR, NMR) are well-documented, aiding laboratory identification. As the industry shifts toward bio-based solvents, its solubility in ethanol-water mixtures is frequently investigated.

In conclusion, Methyl 2-(aminocarbonyl)phenoxyacetate (CAS No. 90922-64-8) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted uses—from pharmaceutical intermediates to eco-friendly agrochemicals—position it as a compound of enduring relevance in scientific and industrial communities.